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Abstract

The formyl cation (HCO™) is a species of significant interest in various chemical domains,
from interstellar chemistry to its potential role as a reactive intermediate in organic synthesis.
Understanding its generation and intrinsic properties in the gas phase, free from solvent
effects, is crucial for elucidating reaction mechanisms and developing predictive models. This
technical guide provides a comprehensive overview of the gas-phase generation methods for
the formyl cation, its key physicochemical properties, and detailed experimental protocols for
its study.

Introduction

The formyl cation, the simplest acylium ion, has a rich history in both theoretical and
experimental chemistry. Its presence has been confirmed in interstellar clouds, and it is a key
intermediate in various acid-catalyzed reactions involving carbon monoxide.[1] This guide
focuses on the techniques used to generate and characterize HCO* in the gas phase,
providing a foundational understanding for researchers in relevant fields.

Gas-Phase Generation of the Formyl Cation

Several methods have been successfully employed to generate the formyl cation in the gas
phase. The primary approaches involve the protonation of carbon monoxide or the ionization of
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precursor molecules.

Glow Discharge

A common and effective method for producing a variety of molecular ions, including the formyl
cation, is through a glow discharge. In this technique, an electric discharge is created in a low-
pressure gas mixture containing carbon monoxide and a proton source, typically hydrogen gas.

Experimental Protocol: Glow Discharge Generation of HCO*

» Apparatus: A DC glow discharge cell is utilized, consisting of a cathode and an anode
housed within a vacuum-tight chamber. The chamber is connected to a vacuum pump, gas
inlets, and a pressure gauge.

o Gas Mixture: A typical gas mixture consists of carbon monoxide (CO) and hydrogen (Hz) with
a large excess of a buffer gas like helium (He) or argon (Ar). A representative mixture is 50
mTorr of CO, 50 mTorr of Hz, and 7 Torr of He.[2]

e Procedure: a. The discharge cell is evacuated to a base pressure typically below 10~3 Torr. b.
The gas mixture is introduced into the cell, and the pressure is maintained at a constant
value. c. A high voltage (typically several hundred to a few thousand volts) is applied
between the electrodes to initiate and sustain the plasma.[3] d. Within the plasma, electron
impact ionization of Hz produces H2* and subsequently Hs*, which then reacts with CO via
proton transfer to form HCO*. e. The generated ions can be studied in situ using various
spectroscopic technigues, such as velocity modulation spectroscopy.

Protonation in Superacidic Media

While primarily a condensed-phase technique, the reaction of carbon monoxide with
superacids can be used to generate formyl cations that are subsequently studied in the gas
phase, for instance, through headspace analysis or by direct introduction into a mass
spectrometer.

Experimental Protocol: Generation from Superacids

» Reagents: A strong superacid system, such as a mixture of hydrofluoric acid (HF) and
antimony pentafluoride (SbFs), is used.[1]
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o Apparatus: A high-pressure reaction vessel, often a sapphire tube, capable of withstanding
the corrosive nature of the superacid and the pressures involved, is required.[1]

e Procedure: a. The superacid is prepared in the reaction vessel under an inert atmosphere. b.
Carbon monoxide is introduced into the vessel at elevated pressure. c. The CO dissolves in
the superacid and is protonated to form HCO™.[1] d. The gas-phase species in equilibrium
with the liquid can be sampled for analysis.

lon-Molecule Reactions

Selected lon Flow Tube (SIFT) and Flowing Afterglow techniques allow for the study of specific
ion-molecule reactions that can generate the formyl cation. A common method involves the
reaction of a proton donor ion, such as Hs*, with carbon monoxide.

Experimental Protocol: SIFT Generation and Reaction Studies

o Apparatus: A Selected lon Flow Tube (SIFT) instrument is used. This consists of an ion
source, a quadrupole mass filter for selecting reactant ions, a flow tube reactor, and a
downstream mass spectrometer for product analysis.

e Reactants: Hs* ions are typically generated in a separate ion source from Hz gas. Carbon
monoxide is introduced into the flow tube as the neutral reactant. Helium is used as a carrier
gas.

e Procedure: a. Hs* ions are generated, mass-selected, and injected into the flow tube
containing helium carrier gas. b. The ions are thermalized to the temperature of the carrier
gas. c. A known flow of carbon monoxide is introduced into the flow tube downstream from
the ion injection point. d. The reaction Hz* + CO - HCO* + H2 occurs. e. The product ions
and remaining reactant ions are sampled at the end of the flow tube and analyzed by the
mass spectrometer. f. By varying the reactant concentrations and reaction time, the rate
constant for the reaction can be determined.

Properties of the Formyl Cation

The formyl cation has been extensively characterized by both experimental and theoretical
methods. Its key properties are summarized below.
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Structural and Spectroscopic Properties

The formyl cation is a linear molecule with a 1+ ground electronic state. Its structural and
spectroscopic parameters are well-established through microwave and infrared spectroscopy.

Property Experimental Value Theoretical Value Method

Bond Lengths

Microwave
r(C-H) 1.09198 A 1.0919 A

Spectroscopy

Microwave
r(C-0O) 1.10562 A 1.1058 A

Spectroscopy
Vibrational

Frequencies

Infrared Laser

v1 (C-H stretch) 3088.74 cm™1

Spectroscopy

_ Diode Laser

vz (bending) 829.72 cm™1

Spectroscopy

Diode Laser
vs (C-O stretch) 2183.95cm™!

Spectroscopy

Table 1: Experimentally determined and theoretically calculated structural and spectroscopic
properties of the formyl cation. Data sourced from various spectroscopic studies.[4][5][6]

Thermochemical Properties

The thermochemical properties of the formyl cation are crucial for understanding its reactivity.
The proton affinity of carbon monoxide, which corresponds to the negative of the enthalpy
change for the protonation of CO to form HCO*, is a key parameter.
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Property Value (kJ/mol) Value (kcal/mol) Method
Proton Affinity of CO Review of
594.0 141.9 _
(at Carbon) experimental data
Gas Basicity of CO (at Review of
562.8 1345 _
Carbon) experimental data

Table 2: Thermochemical properties related to the formation of the formyl cation. Data
sourced from the NIST Chemistry WebBook.[7][8]

Reactivity

In the gas phase, the formyl cation primarily acts as a Brgnsted acid, readily transferring a
proton to a wide range of neutral molecules. Theoretical studies have shown that for reactions
with aromatic compounds like toluene, proton transfer is thermodynamically favored over
acylation (a Lewis acid-base reaction).[3][9]

The rates of these proton transfer reactions are often very fast, approaching the collision rate.
Selected lon Flow Tube (SIFT) and other techniques have been used to measure the rate
constants for reactions of HCO* with various neutral species.

Rate Constant (cm?

Neutral Reactant Products
molecule s7?)
H20 HsO* + CO 2.1x10°°
NHs NHa* + CO 1.9x10°°
CHa CHs* + CO 3.0x 1010
N2 Nz2H* + CO 1.7x107°

Table 3: Experimentally determined rate constants for selected ion-molecule reactions of the
formyl cation at or near room temperature. These values are indicative and can vary with
experimental conditions.[10]

Visualizations
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Experimental Workflows
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SIFT Experimental Workflow

Reaction Pathway
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Proton Transfer Reaction Pathway

Conclusion

The gas-phase study of the formyl cation provides invaluable insights into its fundamental
properties and reactivity, unencumbered by solvent interactions. The experimental techniques
outlined in this guide, including glow discharge, superacid generation, and ion-molecule
reaction studies, have been instrumental in building our current understanding of HCO*. The
guantitative data presented herein serves as a useful reference for computational chemists,
astrochemists, and organic chemists alike. Future research in this area will likely focus on more
complex reaction dynamics and the role of the formyl cation in larger chemical systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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